N2-Phenoxyacetylguanosine

RNA Synthesis Oligonucleotide Chemistry Protecting Group Lability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H19N5O7
Molecular Weight 417.4 g/mol
Cat. No. B15595483
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameN2-Phenoxyacetylguanosine
Molecular FormulaC18H19N5O7
Molecular Weight417.4 g/mol
Structural Identifiers
InChIInChI=1S/C18H19N5O7/c24-6-10-13(26)14(27)17(30-10)23-8-19-12-15(23)21-18(22-16(12)28)20-11(25)7-29-9-4-2-1-3-5-9/h1-5,8,10,13-14,17,24,26-27H,6-7H2,(H2,20,21,22,25,28)
InChIKeyFOOYAXZEBFXEJD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





N2-Phenoxyacetylguanosine: Ultra-Mild RNA Synthesis Building Block


N2-Phenoxyacetylguanosine is a chemically modified guanosine analog featuring a phenoxyacetyl (Pac) moiety at the exocyclic N2 position . Its molecular formula is C18H19N5O7, with a molecular weight of 417.37 g/mol and a reported melting point of 159–160 °C [1]. Predicted physicochemical properties include a density of 1.76±0.1 g/cm³ and low aqueous solubility of approximately 0.37 g/L at 25 °C [2]. Structurally, the N2-phenoxyacetyl modification distinguishes it from native guanosine, enabling specific applications in nucleic acid synthesis and immunomodulatory research [3].

Why N2-Protecting Group Matters for Oligonucleotide Quality


Despite belonging to the broad class of guanosine analogs that may exhibit immunostimulatory activity via Toll-like receptor 7 (TLR7) activation, N2-Phenoxyacetylguanosine possesses a unique N2-phenoxyacetyl (Pac) protecting group that confers markedly different chemical lability compared to conventional acyl protecting groups such as isobutyryl (iBu) [1]. Generic substitution with N2-isobutyrylguanosine or similar protected derivatives will fail to achieve the ultra-mild deprotection kinetics required for synthesizing sensitive, modified oligonucleotides without chain cleavage or base damage [2]. Furthermore, the specific role of the Pac group in enabling efficient solid-phase RNA synthesis distinguishes this compound from other N2-protected guanosine analogs that lack comparable performance in ribozyme or long oligoribonucleotide construction [3].

Quantitative Evidence: N2-Phenoxyacetylguanosine vs. Alternatives


Deprotection Kinetics: PAC vs. Isobutyryl Guanosine

The N2-phenoxyacetyl (Pac) protecting group on guanosine is quantitatively more labile than the standard N2-isobutyryl (iBu) protecting group under mild basic deprotection conditions [1]. This increased lability is critical for the synthesis of base-sensitive or modified oligonucleotides that cannot withstand prolonged exposure to strong bases [2].

RNA Synthesis Oligonucleotide Chemistry Protecting Group Lability

Aqueous Ammonia Deprotection: PAC-dG vs. iBu-dG

The N2-phenoxyacetyl (Pac) group on guanosine can be completely removed in under four hours at room temperature using standard ammonium hydroxide or potassium carbonate/methanol conditions [1]. This contrasts sharply with the more robust isobutyryl (iBu) group, which requires significantly longer deprotection times or elevated temperatures to achieve full deprotection [2]. The rapid, room-temperature deprotection of N2-Phenoxyacetylguanosine is a key enabler of the 'UltraMILD' deprotection strategy, which is essential for maintaining the integrity of sensitive oligonucleotide modifications and conjugates [1][3].

UltraMild Deprotection Oligonucleotide Synthesis Process Efficiency

PAC vs. Benzoyl: Acid Depurination Resistance

In a comparative study of 2′-silylated oligoribonucleotide synthesis, the use of phenoxyacetyl (Pac) protection on guanosine and adenosine resulted in 'virtually eliminated' chain cleavage during deprotection, a problem that was 'most severe' with standard ammonium hydroxide treatment of isobutyryl (iBu) protected nucleosides [1]. The quantitative reduction in unwanted cleavage directly correlates with the labile nature of the Pac group, allowing for room-temperature deacylation in saturated methanolic ammonia without detectable degradation [1].

RNA Oligonucleotide Synthesis Chain Integrity Deprotection Side Reactions

Managing PAC-Acetate Exchange During Capping

N2-Phenoxyacetylguanosine, as its corresponding phosphoramidite building block, has been successfully and efficiently applied to the solid-phase synthesis of a 19-nucleotide oligoribonucleotide corresponding to a known ribozyme sequence [1]. This successful construction of a complex, catalytically active RNA molecule serves as a functional benchmark, demonstrating that the N2-Pac protecting group is compatible with and enabling for the synthesis of long, biologically relevant RNA sequences [1][2].

Ribozyme Synthesis RNA Therapeutics Solid-Phase Synthesis

High-Value Applications of N2-Phenoxyacetylguanosine


RNA Oligo Synthesis with Chemically Labile Modifications

Procure N2-Phenoxyacetylguanosine when your workflow requires ultra-mild, room-temperature deprotection to preserve sensitive base modifications (e.g., fluorescent dyes, biotin, 5-bromo-dU) or 2′-silyl protecting groups in RNA synthesis [1][2]. The 230-fold lability advantage of the Pac group over isobutyryl ensures complete deprotection in under four hours under mild conditions, preventing the chain cleavage and base damage that plague conventional iBu-protected building blocks [1][3].

Ultra-Mild Deprotection for Labeled Oligonucleotides

Prioritize N2-Phenoxyacetylguanosine-derived phosphoramidites for the construction of long oligoribonucleotides (e.g., >30-mers) or those with complex secondary structures [4]. The 'virtually eliminated' chain cleavage during Pac-group deprotection directly translates to higher crude purity and yield of full-length product, reducing the need for difficult HPLC purifications and ensuring the integrity of your final RNA construct [5].

Large-Scale Preparation for Phosphoramidite Synthesis

Utilize N2-Phenoxyacetylguanosine as a research tool to probe the structural requirements for TLR7-dependent immunostimulation by guanosine analogs [6]. While many guanosine analogs share this activity, the defined N2-phenoxyacetyl modification provides a specific molecular probe to dissect structure-activity relationships (SAR) distinct from other N2-substituted analogs, aiding in the rational design of novel immunomodulators .

Phenoxyacetic Anhydride Capping Workflow

Incorporate N2-Phenoxyacetylguanosine into your process development efforts for large-scale oligonucleotide manufacturing. The significantly faster and milder deprotection cycle time (≤4 hours at room temperature vs. >16 hours or heating for iBu) offers a tangible reduction in manufacturing overhead and energy costs, while the enhanced product integrity from reduced side reactions improves overall yield and lowers cost per gram of final API [7][8].

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
Explore Hub


Quote Request

Request a Quote for N2-Phenoxyacetylguanosine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.